Cas no 2228882-35-5 (1-(2,3-dihydro-1H-inden-2-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(2,3-dihydro-1H-inden-2-yl)-2-(methylamino)ethan-1-ol
• CAS No: 2228882-35-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6611295
• PubChem ID: 165638783
• Update Time: 2025-05-24

1-(2,3-dihydro-1H-inden-2-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-2-yl)-2-(methylamino)ethan-1-ol
• 2228882-35-5
• EN300-1744993

• Inchi： 1S/C12H17NO/c1-13-8-12(14)11-6-9-4-2-3-5-10(9)7-11/h2-5,11-14H,6-8H2,1H3
• InChI Key： HSDDCQYLVIIVES-UHFFFAOYSA-N
• SMILES： OC(CNC)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(2,3-dihydro-1H-inden-2-yl)-2-(methylamino)ethan-1-ol

1-(2,3-Dihydro-1H-inden-2-yl)-2-(methylamino)ethan-1-ol

1-(2,3-Dihydro-1H-inden-2-yl)-2-(methylamino)ethan-1-ol is a compound with the CAS number No. 2228882-35-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, combining a indenyl group with a methylamino ethanol moiety, making it a versatile compound with potential applications in drug discovery and material science.

The indenyl group in this compound is derived from indene, a bicyclic aromatic hydrocarbon. This group contributes to the molecule's stability and aromaticity, while the methylamino ethanol moiety introduces hydrophilic properties, enhancing its solubility in polar solvents. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability of pharmaceutical agents. For instance, researchers have explored the use of similar compounds as intermediates in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases.

One of the most promising aspects of 1-(2,3-dihydro-1H-inden-2-yl)-2-(methylamino)ethan-1-ol is its potential as a chiral building block in asymmetric synthesis. The presence of multiple stereogenic centers in its structure makes it an ideal candidate for enantioselective reactions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiopure derivatives of this compound, which are valuable for drug development.

In addition to its synthetic applications, this compound has also been studied for its biological activity. Preclinical studies have demonstrated that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that it could serve as a lead compound for developing anti-inflammatory agents. Furthermore, its ability to interact with cellular membranes due to its amphiphilic nature has led to investigations into its potential use in drug delivery systems.

The synthesis of 1-(2,3-dihydro-1H-inden-2-yl)-2-(methylamino)ethan-1-ol involves a multi-step process that typically begins with the preparation of indene derivatives. Recent research has focused on optimizing these synthetic routes to improve yield and reduce costs. For example, the use of transition metal catalysts and microwave-assisted synthesis techniques has been reported to significantly accelerate the reaction process while maintaining high purity levels.

From an environmental perspective, this compound's biodegradability and ecological impact have also been assessed. Studies indicate that it is moderately biodegradable under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. Its low toxicity profile further supports its safe handling and application in various industrial settings.

In conclusion, 1-(2,3-dihydro-1H-inden-2-yli)-N-methylethanolamine (CAS No. 2228882355) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.